Cas no 1261908-30-8 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261908-30-8
• MF: C₁₆H₁₀F₄O₄
• MW: 342.241818904877
• CID: 2762723
• PubChem ID: 53227981
• Update Time: 2025-04-21

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-(methoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 1261908-30-8
• MFCD18322151
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%
• DTXSID60691514
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid

• Inchi： 1S/C16H10F4O4/c1-24-15(23)12-3-2-8(7-13(12)17)9-4-10(14(21)22)6-11(5-9)16(18,19)20/h2-7H,1H3,(H,21,22)
• InChI Key： MGQMGMWHBCZFJX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 342.05152144Da
• Monoisotopic Mass: 342.05152144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų